Cas no 304655-78-5 (3-Amino-1,2,4-Triazole-5-Carboxylic Acid Hydrate)

• Product Name: 3-Amino-1,2,4-Triazole-5-Carboxylic Acid Hydrate
• CAS No: 304655-78-5
• MF: C₃H₆N₄O₃
• MW: 146.104739665985
• MDL: MFCD00149595
• CID: 92682
• PubChem ID: 24857017
• Update Time: 2025-11-02

3-Amino-1,2,4-Triazole-5-Carboxylic Acid Hydrate Chemical and Physical Properties

Names and Identifiers

• 3-amino-1,2,4-triazole-5-carboxylic acid hydrate,
• 3-amino-1H-1,2,4-triazole-5-carboxylic acid,hydrate
• 3-AMINO-1,2,4-TRIAZOLE-5-CARBOXYLIC ACID HEMIHYDRATE
• 3-amino-1H-1,2,4-triazole-5-carboxylic acid,oxamethane
• SCHEMBL15332100
• AKOS000121890
• 3-Amino-1H-1,2,4-triazole-5-carboxylic acid--water (1/1)
• MFCD00149595
• SCHEMBL2448609
• 3-amino-1H-1,2,4-triazole-5-carboxylicacidhydrate
• DTXSID40583488
• 3-amino-1H-1,2,4-triazole-5-carboxylic acid;hydrate
• AS-71103
• E77188
• 5-amino-4 h-[1,2,4]triazole-3-carboxylic acid
• 5-Amino-4H-[1,2,4]triazole-3-carboxylic acid monohydrate
• 3-amino-1H-1,2,4-triazole-5-carboxylic acid hydrate
• 1H-1,2,4-Triazole-3-carboxylic acid, 5-amino-, hydrate (1:1)
• 1H-1,2,4-Triazole-3-carboxylicacid, 5-amino-, hydrate (1:1)
• 3-Amino-1,2,4-triazole-5-carboxylic acid hydrate, 98%
• AKOS028109391
• 3-Amino-1,2,4-triazole-5-carboxylic acid hydrate
• 5-AMINO-1H-1,2,4-TRIAZOLE-3-CARBOXYLIC ACID HYDRATE
• CS-0186755
• FT-0686739
• 304655-78-5
• AGJCUQSNRFXRDU-UHFFFAOYSA-N
• 5-amino-2H-1,2,4-triazole-3-carboxylic Acid Hydrate
• 3-Amino-1H-1,2,4-triazole-5-carboxylic acid xhydrate
• 3-Amino-1H-1,2,4-triazole-5-carboxylic Acid hydrat
• 1266615-63-7
• 3-Amino-1,2,4-Triazole-5-Carboxylic Acid Hydrate

• MDL： MFCD00149595
• Inchi： 1S/C3H4N4O2.H2O/c4-3-5-1(2(8)9)6-7-3;/h(H,8,9)(H3,4,5,6,7);1H2
• InChI Key： AGJCUQSNRFXRDU-UHFFFAOYSA-N
• SMILES： OC(C1=NC(N)=NN1)=O.O
• BRN： 124734

Computed Properties

• Exact Mass: 146.04400
• Monoisotopic Mass: 146.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: nothing
• Topological Polar Surface Area: 106A^2

Experimental Properties

• Color/Form: White powder
• Melting Point: 182 °C (lit.)
• Boiling Point: 666.3°Cat760mmHg
• Flash Point: 356.8°C
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 114.12000
• LogP: -0.39800
• Solubility: Not determined

3-Amino-1,2,4-Triazole-5-Carboxylic Acid Hydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 3-Amino-1,2,4-Triazole-5-Carboxylic Acid Hydrate

Comprehensive Guide to 3-Amino-1,2,4-Triazole-5-Carboxylic Acid Hydrate (CAS No. 304655-78-5)

3-Amino-1,2,4-Triazole-5-Carboxylic Acid Hydrate (CAS No. 304655-78-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This white to off-white crystalline powder, with its unique triazole-carboxylic acid structure, serves as a versatile building block in organic synthesis. Researchers particularly value its dual functional groups - the amino group at position 3 and the carboxylic acid at position 5 - which enable diverse chemical modifications.

The molecular formula C₃H₄N₄O₂·xH₂O represents this hydrate form, where the water content typically ranges between 5-15%. Its hydrate stability makes it preferable for storage and handling compared to anhydrous forms. The compound demonstrates good solubility in polar solvents like water, DMSO, and methanol, but shows limited solubility in non-polar organic solvents, a characteristic that influences its application in various synthetic pathways.

In pharmaceutical applications, 3-Amino-1,2,4-Triazole-5-Carboxylic Acid Hydrate serves as a crucial intermediate for developing triazole-based drug candidates. The triazole ring system is particularly valuable in medicinal chemistry due to its ability to form hydrogen bonds and participate in dipole-dipole interactions, mimicking important biological motifs. Recent studies highlight its potential in creating kinase inhibitors and antimicrobial agents, addressing the growing need for novel therapeutic compounds in the face of increasing antibiotic resistance.

The agrochemical industry utilizes this compound in developing crop protection agents, especially those targeting fungal pathogens. Its structural similarity to natural purine bases allows it to interfere with essential metabolic pathways in pests while maintaining favorable environmental profiles. Current research explores its derivatives as potential sustainable pesticides, aligning with the global push for greener agricultural solutions.

From a synthetic chemistry perspective, the carboxylic acid group enables easy derivatization through esterification or amide coupling reactions, while the amino group permits further functionalization via acylation or alkylation. This dual reactivity makes 3-Amino-1,2,4-Triazole-5-Carboxylic Acid Hydrate particularly valuable for constructing more complex molecular architectures. Recent publications demonstrate its use in creating metal-organic frameworks (MOFs) with potential applications in catalysis and material science.

The global market for triazole derivatives has shown steady growth, driven by increasing demand from both pharmaceutical and agricultural sectors. As a key intermediate, 3-Amino-1,2,4-Triazole-5-Carboxylic Acid Hydrate benefits from this trend, with manufacturers focusing on improving synthesis efficiency and purity standards. Current production methods emphasize green chemistry principles, reducing waste and energy consumption in line with industry sustainability goals.

Quality control parameters for 304655-78-5 typically include HPLC purity (≥98%), water content determination, and residual solvent analysis. Advanced analytical techniques like LC-MS and NMR spectroscopy ensure structural verification and impurity profiling. Storage recommendations generally suggest keeping the material in airtight containers at room temperature, protected from moisture and light to maintain stability.

Recent innovations in flow chemistry have improved the synthesis of this compound, offering better control over reaction parameters and higher yields compared to traditional batch processes. These advancements address common challenges in triazole chemistry, such as regioselectivity and purification difficulties. The development of continuous manufacturing approaches aligns with the pharmaceutical industry's shift toward process intensification strategies.

From a regulatory standpoint, 3-Amino-1,2,4-Triazole-5-Carboxylic Acid Hydrate requires proper handling according to standard laboratory safety protocols. While not classified as hazardous under normal conditions, appropriate personal protective equipment (PPE) including gloves and safety glasses is recommended during handling. Material Safety Data Sheets (MSDS) provide comprehensive guidance for safe storage, handling, and disposal procedures.

The scientific community continues to explore new applications for this versatile compound. Emerging research areas include its potential in bioconjugation chemistry for diagnostic applications and as a ligand in coordination chemistry. Its structural features make it particularly interesting for designing enzyme mimetics and artificial metalloenzymes, opening possibilities in biocatalysis and green chemistry applications.

For researchers sourcing 3-Amino-1,2,4-Triazole-5-Carboxylic Acid Hydrate, key considerations include supplier reliability, batch-to-batch consistency, and comprehensive analytical documentation. Many manufacturers now offer custom synthesis services and derivative preparation, catering to the growing demand for specialized triazole building blocks in drug discovery programs. The compound's commercial availability in various quantities, from milligram to kilogram scale, supports both exploratory research and larger-scale development projects.

Future perspectives for CAS 304655-78-5 include potential expansion into materials science applications, particularly in designing functional polymers and smart materials. The compound's ability to participate in multiple non-covalent interactions makes it attractive for creating supramolecular assemblies with tailored properties. Ongoing research into its photophysical characteristics may uncover applications in organic electronics or sensing technologies.

In summary, 3-Amino-1,2,4-Triazole-5-Carboxylic Acid Hydrate represents a multifunctional chemical building block with growing importance across multiple scientific disciplines. Its combination of structural features, synthetic versatility, and commercial accessibility positions it as a valuable tool for researchers developing next-generation pharmaceuticals, agrochemicals, and functional materials. As synthetic methodologies advance and new applications emerge, this compound will likely play an increasingly significant role in addressing contemporary scientific and technological challenges.